Cas no 89284-46-8 (2-THIOPHENEMETHANOL, 4,5-DICHLORO-)

2-THIOPHENEMETHANOL, 4,5-DICHLORO- structure
89284-46-8 structure
Product Name:2-THIOPHENEMETHANOL, 4,5-DICHLORO-
CAS No:89284-46-8
Molecular Formula:C5H4OSCl2
Molecular Weight:183.056
CID:3279239
PubChem ID:22612380

2-THIOPHENEMETHANOL, 4,5-DICHLORO- Properties

Names and Identifiers

    • 2-THIOPHENEMETHANOL, 4,5-DICHLORO-
    • (4,5-Dichloro-thiophen-2-yl)-methanol
    • CS-0378958
    • DB-106251
    • 89284-46-8
    • JIQFEUHQAUGQIP-UHFFFAOYSA-N
    • SCHEMBL7368227
    • (4,5-dichlorothiophen-2-yl)methanol
    • InChIKey: JIQFEUHQAUGQIP-UHFFFAOYSA-N
    • Inchi: InChI=1S/C5H4Cl2OS/c6-4-1-3(2-8)9-5(4)7/h1,8H,2H2

Computed Properties

  • Exact Mass: 181.9359913Da
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 181.9359913Da
  • Heavy Atom Count: 9
  • Complexity: 101
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.3
  • Topological Polar Surface Area: 48.5Ų

2-THIOPHENEMETHANOL, 4,5-DICHLORO- Related Literature

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